Cas no 117238-81-0 ((5-BROMO-3-METHYL-1-BENZOFURAN-2-YL)(4-CHLOROPHENYL)METHANONE)

• Product Name: (5-BROMO-3-METHYL-1-BENZOFURAN-2-YL)(4-CHLOROPHENYL)METHANONE
• CAS No: 117238-81-0
• MF: C₁₆H₁₀BrClO₂
• MW: 349.606402873993
• CID: 3033999
• PubChem ID: 1473395
• Update Time: 2025-06-09

(5-BROMO-3-METHYL-1-BENZOFURAN-2-YL)(4-CHLOROPHENYL)METHANONE Chemical and Physical Properties

Names and Identifiers

• (5-BROMO-3-METHYL-1-BENZOFURAN-2-YL)(4-CHLOROPHENYL)METHANONE
• (5-bromo-3-methylbenzofuran-2-yl)(4-chlorophenyl)methanone
• Oprea1_127046
• AKOS005077694
• MFCD00243850
• 11J-534S
• 117238-81-0
• 5-bromo-2-(4-chlorobenzoyl)-3-methyl-1-benzofuran
• (5-bromo-3-methyl-1-benzofuran-2-yl)-(4-chlorophenyl)methanone
• HMS573C17
• Bionet1_001735

• Inchi： 1S/C16H10BrClO2/c1-9-13-8-11(17)4-7-14(13)20-16(9)15(19)10-2-5-12(18)6-3-10/h2-8H,1H3
• InChI Key： QHXBRTHZGSPBMB-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C)=C(C(C1C=CC(=CC=1)Cl)=O)O2

Computed Properties

• Exact Mass: 347.95527Da
• Monoisotopic Mass: 347.95527Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 436.6±45.0 °C at 760 mmHg
• Flash Point: 217.8±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

(5-BROMO-3-METHYL-1-BENZOFURAN-2-YL)(4-CHLOROPHENYL)METHANONE Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (5-BROMO-3-METHYL-1-BENZOFURAN-2-YL)(4-CHLOROPHENYL)METHANONE

Introduction to (5-BROMO-3-METHYL-1-BENZOFURAN-2-YL)(4-CHLOROPHENYL)METHANONE (CAS No. 117238-81-0)

(5-BROMO-3-METHYL-1-BENZOFURAN-2-YL) (4-CHLOROPHENYL)METHANONE, identified by its CAS number CAS No. 117238-81-0, is a significant compound in the realm of pharmaceutical and chemical research. This molecule, featuring a benzofuran core substituted with bromo and methyl groups, combined with a chlorophenyl moiety, has garnered attention due to its potential applications in drug development and synthetic chemistry.

The structure of this compound encompasses a benzofuran scaffold, which is a common motif in natural products and pharmaceuticals. The presence of both bromo and methyl substituents on the benzofuran ring enhances its reactivity, making it a valuable intermediate in organic synthesis. Specifically, the bromo group allows for further functionalization via cross-coupling reactions, while the methyl group contributes to steric and electronic effects that can influence the compound's biological activity.

In recent years, there has been a growing interest in exploring the pharmacological properties of benzofuran derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The specific arrangement of substituents in (5-BROMO-3-METHYL-1-BENZOFURAN-2-YL)(4-CHLOROPHENYL)METHANONE makes it a particularly interesting candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The combination of the benzofuran core with the chlorophenyl group creates a versatile structure that can be modified to target specific biological pathways. For instance, studies have indicated that benzofuran derivatives can interact with various enzymes and receptors, making them suitable candidates for drug discovery.

Recent research has highlighted the role of (5-BROMO-3-METHYL-1-BENZOFURAN-2-YL)(4-CHLOROPHENYL)METHANONE in developing novel therapeutic agents. Researchers have been particularly interested in its potential to inhibit certain enzymes involved in inflammation and cancer progression. The bromo substituent on the benzofuran ring facilitates palladium-catalyzed cross-coupling reactions, which are widely used in synthesizing complex organic molecules. This reactivity allows chemists to introduce additional functional groups and tailor the compound's properties for specific applications.

The chlorophenyl group in this molecule also contributes to its biological activity. Chlorophenyl derivatives are known for their interaction with various biological targets, including kinases and transcription factors. By incorporating this moiety into (5-BROMO-3-METHYL-1-BENZOFURAN-2-YL)(4-CHLOROPHENYL)METHANONE, researchers aim to enhance its binding affinity and selectivity for these targets.

In addition to its pharmaceutical potential, this compound has applications in materials science and chemical synthesis. The unique structure of (5-BROMO-3-METHYL-1-BENZOFURAN-2-YL)(4-CHLOROPHENYL)METHANONE makes it a valuable intermediate for synthesizing polymers and advanced materials. Its ability to undergo various chemical transformations allows for the creation of novel materials with tailored properties.

The synthesis of (5-BROMO-3-METHYL-1-BENZOFURAN-2-YL)(4-CHLOROPHENYL)METHANONE involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of the benzofuran core, followed by functionalization with bromo and methyl groups. Subsequent reactions introduce the chlorophenyl moiety through cross-coupling techniques such as Suzuki or Buchwald-Hartwig couplings.

One of the key challenges in synthesizing this compound is controlling regioselectivity during functionalization. The presence of multiple reactive sites on the benzofuran ring necessitates precise control over reaction conditions to achieve the desired product. Advances in synthetic methodologies have enabled researchers to overcome these challenges, making it possible to produce (5-BROMO-3-METHYL-1-BENZOFURAN-2-YL)(4-CHLOROPHENYL)METHANONE on a scalable basis.

The pharmacological evaluation of (5-BROMO-3-METHYL-1-BENZOFURAN-2-YL)(4-CHLOROPHENYL)METHANONE has revealed several promising activities. In vitro studies have shown that this compound can inhibit enzymes such as COX-2 and LOX, which are involved in inflammation and pain perception. Additionally, it has demonstrated antiproliferative effects against certain cancer cell lines, suggesting its potential as an anticancer agent.

Further research is needed to fully elucidate the mechanisms of action of this compound and explore its therapeutic potential. Preclinical studies are underway to evaluate its safety profile and efficacy in animal models. These studies will provide valuable insights into its potential as a drug candidate and guide future development efforts.

The versatility of (5-BROMO-3-METHYL-1-BENZOFURAN-2-YL)(4-Chlorophenyl)methanone makes it a valuable asset in both academic research and industrial applications. Its unique structure and reactivity offer opportunities for developing novel therapeutics and advanced materials. As synthetic chemistry continues to evolve, compounds like this will play an increasingly important role in addressing global health challenges.